Cas no 65996-95-4 (Calcium triple superphosphate)

• Product Name: Calcium triple superphosphate
• CAS No: 65996-95-4
• MF: Ca₂H₅O₁₂P₃
• MW: 370.109781980515
• CID: 58420
• Update Time: 2025-06-09

Calcium triple superphosphate Chemical and Physical Properties

Names and Identifiers

• Calcium triple superphosphate
• TSP
• Triple Super Phosphate
• TREBLE SUPERPHOSPHATE
• TSP,Superphospate
• Superphosphate (triple)
• Superphosphates,concd.
• superphosphates,concentrated
• TSP,granulated(fert.)
• TSPTriple Super Phosphate

• Inchi： InChI=1S/2Ca.3H3O4P/c;;3*1-5(2,3)4/h;;3*(H3,1,2,3,4)/q2*+2;;;/p-4
• InChI Key： YPPBTFOGOGUDCJ-UHFFFAOYSA-J
• SMILES： [Ca+2].[Ca+2].OP([O-])(O)=O.OP([O-])(O)=O.OP([O-])(=O)[O-]

Computed Properties

• Exact Mass: 369.82500

Experimental Properties

• PSA: 274.03000
• LogP: -1.03300

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkaline earth metal oxoanionic compounds Alkaline earth metal phosphates

Additional information on Calcium triple superphosphate

Calcium Triple Superphosphate (CAS No: 65996-95-4): A Comprehensive Overview of its Chemistry, Applications, and Cutting-edge Innovations

Calcium triple superphosphate, identified by the Chemical Abstracts Service (CAS) registry number 65996-95-4, is a critical phosphate compound extensively utilized in agricultural and industrial contexts. This crystalline solid, chemically represented as Ca(H₂PO₄)₂, exhibits a molecular weight of approximately 318 g/mol and possesses high solubility in water, enabling efficient nutrient delivery in various applications. Recent advancements in its synthesis and application have redefined its role in sustainable agriculture and eco-friendly industrial processes.

The production of calcium triple superphosphate traditionally involves the reaction of phosphate rock with sulfuric acid, yielding a product with a phosphorus pentoxide (P₂O₅) content exceeding 40%, significantly higher than conventional phosphates. Innovations in this process now incorporate real-time monitoring systems to optimize acid-to-rock ratios, reducing waste and enhancing yield consistency. A 2023 study published in *Industrial & Engineering Chemistry Research* demonstrated that integrating machine learning algorithms into production lines improves energy efficiency by up to 18%, underscoring the compound’s evolving technological relevance.

In agriculture, this compound serves as a cornerstone for soil fertilization due to its rapid dissolution properties. Field trials reported in *Agricultural Water Management* (June 2023) highlighted its efficacy in boosting crop yields by 15–30% across cereal crops under controlled conditions. Researchers are now exploring synergistic formulations combining calcium triple superphosphate with biochar or microbial inoculants to enhance nutrient retention and reduce leaching—a critical advancement addressing environmental concerns associated with conventional fertilizers.

Beyond agriculture, this compound finds niche applications in food additives and pharmaceutical excipients. Its role as a buffering agent in oral drug formulations was recently validated in *Journal of Pharmaceutical Sciences*, where it demonstrated pH-stabilizing properties without compromising bioavailability. In industrial settings, emerging uses include catalytic support systems for organic synthesis reactions and flame-retardant additives for polymer composites.

Safety protocols for handling this compound emphasize minimal inhalation exposure due to potential respiratory irritation risks outlined by OSHA guidelines. Recent toxicological studies have focused on long-term soil accumulation effects; however, current evidence confirms its biodegradability under aerobic conditions aligns with environmental regulations globally.

The future trajectory of CAS No: 65996-95-4-based products hinges on circular economy principles. Research groups at ETH Zurich are pioneering closed-loop systems where post-application residues are recycled into new batches through electrochemical regeneration—a breakthrough potentially cutting raw material demand by over 30%. Concurrently, nanocoating technologies applied to granules are extending shelf life while maintaining solubility—a dual benefit for storage logistics.

In conclusion, calcium triple superphosphate remains indispensable across multiple sectors thanks to ongoing innovations that balance efficacy with sustainability. Its adaptability to emerging technologies positions it as a key player in achieving global food security targets while adhering to stringent environmental standards.